Cas no 325474-07-5 (4-hydroxy-3-[1-(1H-indol-3-yl)-2-nitroethyl]-6-methyl-2H-pyran-2-one)

• Product Name: 4-hydroxy-3-[1-(1H-indol-3-yl)-2-nitroethyl]-6-methyl-2H-pyran-2-one
• CAS No: 325474-07-5
• MF: C₁₆H₁₄N₂O₅
• MW: 314.292764186859
• CID: 6565901
• PubChem ID: 54680149
• Update Time: 2025-06-13

4-hydroxy-3-[1-(1H-indol-3-yl)-2-nitroethyl]-6-methyl-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-26613530
• SR-01000443508-1
• 325474-07-5
• Z56799780
• 4-hydroxy-3-[1-(1H-indol-3-yl)-2-nitroethyl]-6-methyl-2H-pyran-2-one
• Oprea1_486763
• SR-01000443508

• Inchi： 1S/C16H14N2O5/c1-9-6-14(19)15(16(20)23-9)12(8-18(21)22)11-7-17-13-5-3-2-4-10(11)13/h2-7,12,17,19H,8H2,1H3
• InChI Key： CZYMRULHZZTVOB-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=C(C1=O)C(C[N+](=O)[O-])C1=CNC2C=CC=CC1=2)O

Computed Properties

• Exact Mass: 314.09027155g/mol
• Monoisotopic Mass: 314.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 108Ų

Additional information on 4-hydroxy-3-[1-(1H-indol-3-yl)-2-nitroethyl]-6-methyl-2H-pyran-2-one

Introduction to 4-hydroxy-3-[1-(1H-indol-3-yl)-2-nitroethyl]-6-methyl-2H-pyran-2-one (CAS No. 325474-07-5)

4-hydroxy-3-[1-(1H-indol-3-yl)-2-nitroethyl]-6-methyl-2H-pyran-2-one is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 325474-07-5, belongs to the class of heterocyclic derivatives, which are widely studied for their therapeutic properties. The presence of multiple functional groups, including hydroxyl, nitro, and indole moieties, makes this molecule a promising candidate for further investigation in drug discovery and development.

The structural framework of 4-hydroxy-3-[1-(1H-indol-3-yl)-2-nitroethyl]-6-methyl-2H-pyran-2-one incorporates a pyranone core, which is a well-known scaffold in medicinal chemistry. Pyranones have been extensively explored for their ability to interact with biological targets, particularly enzymes and receptors involved in various disease pathways. The substitution pattern on the pyranone ring, along with the attached 1-(1H-indol-3-yl)-2-nitroethyl side chain, contributes to the compound's distinct chemical properties and reactivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of this compound with biological targets. Studies suggest that the indole moiety may facilitate interactions with proteins involved in inflammatory responses and cell signaling pathways. Additionally, the nitro group can serve as a pharmacophore for modulating enzyme activity, making this compound a versatile tool for investigating potential therapeutic effects.

The hydroxyl group at the 4-position of the pyranone ring is another critical feature that influences the compound's solubility and bioavailability. Hydroxylated derivatives are often more readily metabolized by enzymatic systems in the body, which can affect their pharmacokinetic profiles. Understanding these properties is essential for optimizing drug formulations and ensuring efficacy in clinical settings.

In recent years, there has been growing interest in developing novel inhibitors for enzymes that play a role in cancer progression. The structural motifs present in 4-hydroxy-3-[1-(1H-indol-3-yl)-2-nitroethyl]-6-methyl-2H-pyran-2-one suggest potential activity against kinases and other enzymes implicated in tumor growth and metastasis. Preliminary in vitro studies have shown promising results in inhibiting specific enzymatic targets, warranting further investigation into its antineoplastic properties.

The synthesis of this compound involves multi-step organic reactions, requiring careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are employed to construct the complex framework efficiently. The development of robust synthetic routes is crucial for scaling up production and conducting comprehensive biological evaluations.

From a regulatory perspective, compounds like 4-hydroxy-3-[1-(1H-indol-3-yl)-2-nitroethyl]-6-methyl-2H-pyran-2-one must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Collaborative efforts between chemists, biologists, and clinicians are essential for translating laboratory findings into viable therapeutic agents. The integration of high-throughput screening technologies has accelerated the process of identifying lead compounds with desirable pharmacological profiles.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. The indole moiety, derived from tryptophan-rich natural products, is a recurring pharmacophore in medicinal chemistry due to its ability to modulate various biological processes. By leveraging such structural motifs, researchers can design molecules with enhanced binding affinity and selectivity against target enzymes or receptors.

Future directions in the study of 4-hydroxy-3-[1-(1H-indol-3-yl)-2-nitroethyl]-6-methyl-2H-pyran-2-one may include exploring its derivatives to improve pharmacokinetic properties or enhance bioactivity. Structural modifications can be guided by insights from computational modeling and experimental data from mechanistic studies. Such an approach will contribute to building a more comprehensive understanding of how structural features influence biological function.

The impact of this compound on drug development extends beyond academic research; it holds promise for addressing unmet medical needs in various therapeutic areas. As our understanding of disease mechanisms evolves, so does the need for innovative molecular tools like 4-hydroxy-3-[1-(1H-indol-3-yl)-2-nitroethyl]-6-methyl-2H-pyran-2-one. Continued investment in research infrastructure and interdisciplinary collaboration will be key to realizing its full potential.